Cas no 82205-03-6 (1,3,6-Naphthalenetrisulfonicacid, 7,7'-[1,2-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino[2-[(aminocarbonyl)amino]-4,1-phenylene]azo]]bis- (9CI))

• Product name: 1,3,6-Naphthalenetrisulfonicacid, 7,7'-[1,2-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino[2-[(aminocarbonyl)amino]-4,1-phenylene]azo]]bis- (9CI)
• CAS No: 82205-03-6
• MF: C₄₆H₃₄N₁₈O₂₀S₆Cl₂
• MW: 1422.16676
• CID: 734336
• PubChem ID: 44151858

1,3,6-Naphthalenetrisulfonicacid, 7,7'-[1,2-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino[2-[(aminocarbonyl)amino]-4,1-phenylene]azo]]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Naphthalenetrisulfonicacid, 7,7'-[1,2-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino[2-[(aminocarbonyl)amino]-4,1-phenylene]azo]]bis- (9CI)
• 82205-03-6
• DTXSID201100176
• NS00090182
• 1,3,6-Naphthalenetrisulfonic acid, 7,7'-[1,2-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino[2-[(aminocarbonyl)amino]-4,1-phenylene]azo]]bis-

• Inchi： InChI=1S/C46H34Cl2N18O20S6/c47-39-57-43(51-21-5-7-29(31(13-21)53-41(49)67)63-65-33-17-25-19(11-37(33)91(81,82)83)9-23(87(69,70)71)15-35(25)89(75,76)77)61-45(59-39)55-27-3-1-2-4-28(27)56-46-60-40(48)58-44(62-46)52-22-6-8-30(32(14-22)54-42(50)68)64-66-34-18-26-20(12-38(34)92(84,85)86)10-24(88(72,73)74)16-36(26)90(78,79)80/h1-18H,(H3,49,53,67)(H3,50,54,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)(H,78,79,80)(H,81,82,83)(H,84,85,86)(H2,51,55,57,59,61)(H2,52,56,58,60,62)
• InChI Key： MFLMQTWDGYECAS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)NC2=NC(=NC(=N2)NC3=CC(=C(C=C3)N=NC4=CC5=C(C=C(C=C5C=C4S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)NC(=O)N)Cl)NC6=NC(=NC(=N6)NC7=CC(=C(C=C7)N=NC8=CC9=C(C=C(C=C9C=C8S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)NC(=O)N)Cl

Computed Properties

• Exact Mass: 1419.99
• Monoisotopic Mass: 1419.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 92
• Rotatable Bond Count: 20
• Complexity: 3170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 662A^2
• XLogP3: 3.2

Experimental Properties

• Density: 2.03
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.876